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Compound of Interest

Compound Name:
7-Bromoquinazoline-2,4(1H,3H)-

dione

Cat. No.: B049182 Get Quote

Chemical Structure and IUPAC Name
7-Bromoquinazoline-2,4(1H,3H)-dione is a substituted quinazoline derivative. The core

structure consists of a pyrimidine ring fused to a benzene ring, with two oxo groups at positions

2 and 4. A bromine atom is substituted at the 7th position of the quinazoline ring system.

IUPAC Name: 7-Bromoquinazoline-2,4(1H,3H)-dione.[1]

Chemical Formula: C₈H₅BrN₂O₂.[1]

Below is a two-dimensional representation of the chemical structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b049182?utm_src=pdf-interest
https://www.benchchem.com/product/b049182?utm_src=pdf-body
https://www.benchchem.com/product/b049182?utm_src=pdf-body
https://www.echemi.com/products/pd180727120345-7-bromoquinazoline-2-41h-3h-dione.html
https://www.echemi.com/products/pd180727120345-7-bromoquinazoline-2-41h-3h-dione.html
https://www.benchchem.com/product/b049182?utm_src=pdf-body-img
https://www.benchchem.com/product/b049182?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. echemi.com [echemi.com]

To cite this document: BenchChem. [7-Bromoquinazoline-2,4(1H,3H)-dione chemical
structure and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049182#7-bromoquinazoline-2-4-1h-3h-dione-
chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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